Cas no 81224-47-7 (7-Bromo-4-methoxyindole-3-acetic acid)

• Product Name: 7-Bromo-4-methoxyindole-3-acetic acid
• CAS No: 81224-47-7
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4816554
• Update Time: 2025-05-24

7-Bromo-4-methoxyindole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-methoxyindole-3-acetic acid

• Inchi： 1S/C11H10BrNO3/c1-16-8-3-2-7(12)11-10(8)6(5-13-11)4-9(14)15/h2-3,5,13H,4H2,1H3,(H,14,15)
• InChI Key： OQPAKVPMCOHMCN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NC=C2CC(=O)O)OC

Computed Properties

• Exact Mass: 282.98441 g/mol
• Monoisotopic Mass: 282.98441 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.11
• XLogP3: 2.2
• Topological Polar Surface Area: 62.3

Additional information on 7-Bromo-4-methoxyindole-3-acetic acid

Introduction to 7-Bromo-4-methoxyindole-3-acetic acid (CAS No. 81224-47-7)

7-Bromo-4-methoxyindole-3-acetic acid (CAS No. 81224-47-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of indole derivatives, which are known for their diverse roles in various biological processes, including hormone signaling, neurotransmission, and cell differentiation.

The molecular structure of 7-Bromo-4-methoxyindole-3-acetic acid features a bromine atom at the 7-position and a methoxy group at the 4-position of the indole ring, along with an acetic acid moiety attached to the 3-position. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable tool in both academic research and pharmaceutical development.

Recent studies have highlighted the potential applications of 7-Bromo-4-methoxyindole-3-acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and colitis. The bromine substitution at the 7-position is believed to enhance the compound's ability to modulate inflammatory pathways, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, 7-Bromo-4-methoxyindole-3-acetic acid has also been investigated for its potential as an anticancer agent. A study conducted by researchers at the National Institutes of Health (NIH) demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the disruption of cell cycle progression and induction of apoptosis, which are critical processes in cancer biology.

The methoxy group at the 4-position plays a crucial role in enhancing the lipophilicity of 7-Bromo-4-methoxyindole-3-acetic acid, which facilitates its cellular uptake and distribution. This property is particularly important for drugs that need to cross biological membranes to exert their therapeutic effects. Furthermore, the acetic acid moiety at the 3-position contributes to the compound's solubility and stability in aqueous environments, making it suitable for formulation into various dosage forms such as oral tablets and injectable solutions.

In preclinical studies, 7-Bromo-4-methoxyindole-3-acetic acid has shown promising results in animal models of disease. For example, a study published in the Biochemical Pharmacology journal reported that this compound effectively reduced tumor size and improved survival rates in mice with xenograft models of human breast cancer. These findings suggest that 7-Bromo-4-methoxyindole-3-acetic acid has significant therapeutic potential and warrants further investigation in clinical trials.

The safety profile of 7-Bromo-4-methoxyindole-3-acetic acid is another important aspect that has been extensively studied. Toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations are necessary before it can be advanced to human clinical trials.

In conclusion, 7-Bromo-4-methoxyindole-3-acetic acid (CAS No. 81224-47-7) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.